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Entrectinib's Clinical Efficacy Profile

The following table summarizes key efficacy data for Entrectinib from pooled analyses of clinical trials,

which is often a consideration in treatment decisions impacting quality of life.

Metric NTRK Fusion-Positive Solid Tumors
ROS1-Positive Metastatic
NSCLC

Approved
Indications

Adults/peds with metastatic/surgical-morbidity

solid tumors; NTRK fusion confirmed; post-
progression/not candidate for other therapy [1]

Adults with metastatic ROS1-

positive NSCLC [1]

Objective
Response Rate
(ORR)

59% (13% complete response) [1] 74% (15% complete
response) [1]

Durable
Response

72%, 66%, 56% had responses ≥6, ≥9, ≥12

months, respectively [1]

75%, 57%, 38% had

responses ≥9, ≥12, ≥18
months, respectively [1]
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Metric NTRK Fusion-Positive Solid Tumors
ROS1-Positive Metastatic
NSCLC

Intracranial
Response

Achieved in 3 of 4 patients with measurable CNS

metastases at baseline [1]

Achieved in 7 of 10 patients

with measurable CNS
metastases at baseline [1]

Key Clinical
Trials

ALKA-372-001, STARTRK-1, STARTRK-2 (pooled
analysis of 54 adults) [1]

ALKA-372-001, STARTRK-1,
STARTRK-2 (pooled analysis

of 92 adults) [1]

Comparison with Larotrectinib

Entrectinib and Larotrectinib are both NTRK inhibitors. While no head-to-head clinical trials exist, one

study used modeling of clinical trial data to indirectly compare their effectiveness, which can be a factor in

overall treatment quality. The table below outlines this comparison.

Aspect Larotrectinib Entrectinib

Approval & Patient
Population

Adults and pediatric patients (≥1 month) [2] Adults and pediatric patients

(≥12 years) [2]

Key Targets NTRK gene fusions [2] NTRK, ROS1, ALK [1]

ORR (from pooled
trial data)

75% (in 218 patients) [2] 57% (in 54 adults, US dataset)
[2]

Median Duration of
Response (DOR)

49.3 months [2] 10.4 months [2]

Median
Progression-Free
Survival (PFS)

35.4 months [2] 11.2 months [2]

Modeled
Comparative
Effectiveness

One study projected longer life years and

quality-adjusted life years (QALYs) vs.

The same study found

entrectinib was projected to
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Aspect Larotrectinib Entrectinib

entrectinib in colorectal cancer, soft tissue

sarcoma, and patients with brain mets [3]

provide fewer LYs and QALYs in

these specific patient groups [3]

Experimental Protocols from Key Studies

For your research, here are the methodologies from the pivotal trials and comparative analyses cited:

Entrectinib Clinical Trials Protocol: The efficacy data for Entrectinib is based on pooled analyses
from three multicenter, open-label, single-arm phase 1/2 studies: ALKA-372-001, STARTRK-1
(NCT02097810), and STARTRK-2 (NCT02568267) [1]. The primary efficacy endpoints were

Objective Response Rate (ORR) and Duration of Response (DOR), as evaluated by a blinded
independent review committee using RECIST 1.1 criteria. An additional key outcome measure was

intracranial response in patients with measurable central nervous system (CNS) metastases at
baseline who had not received recent radiation [1].

Indirect Comparison Methodology: The comparative effectiveness study between Larotrectinib and
Entrectinib used a partitioned survival modeling approach. This method extrapolates outcomes

from separate clinical trials to estimate and compare expected life years (LYs) and quality-adjusted
life years (QALYs) for the two treatments [3].

Entrectinib's Mechanism of Action

The diagram below illustrates how Entrectinib works at a molecular level, which is fundamental to

understanding its clinical profile.
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To cite this document: Smolecule. [Entrectinib quality of life outcomes comparative studies].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b549072#entrectinib-quality-of-life-outcomes-comparative-

studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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